Cas no 952182-22-8 (6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid)
952182-22-8 structure
Product Name:6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid
CAS No:952182-22-8
MF:C9H5F3N2O2
MW:230.143412351608
MDL:MFCD09836048
CID:1985333
PubChem ID:45073277
Update Time:2025-04-21
6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
- LogP
- 952182-22-8
- EN300-317479
- DTXSID80662706
- AKOS015995914
- 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLICACID
- SCHEMBL14972759
- 6-(Trifluoromethyl)-7-azaindole-2-carboxylic acid
- 6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid
-
- MDL: MFCD09836048
- Inchi: 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-4-3-5(8(15)16)13-7(4)14-6/h1-3H,(H,13,14)(H,15,16)
- InChI Key: XWVHTTQLCYJSLT-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C2C=C(C(=O)O)NC2=N1)(F)F
Computed Properties
- Exact Mass: 230.03031189Da
- Monoisotopic Mass: 230.03031189Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 398.6±37.0 °C at 760 mmHg
- Flash Point: 194.9±26.5 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900600-2.5mg |
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid |
952182-22-8 | 2.5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900600-5mg |
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid |
952182-22-8 | 5mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T900600-25mg |
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid |
952182-22-8 | 25mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-317479-0.05g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 0.05g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-317479-0.1g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 0.1g |
$783.0 | 2025-03-19 | |
| Enamine | EN300-317479-0.25g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 0.25g |
$1118.0 | 2025-03-19 | |
| Enamine | EN300-317479-0.5g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 0.5g |
$1760.0 | 2025-03-19 | |
| Enamine | EN300-317479-1.0g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 1.0g |
$2257.0 | 2025-03-19 | |
| Enamine | EN300-317479-2.5g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 2.5g |
$4424.0 | 2025-03-19 | |
| Enamine | EN300-317479-5.0g |
6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
952182-22-8 | 95.0% | 5.0g |
$6545.0 | 2025-03-19 |
6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
952182-22-8 (6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid) Related Products
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